2-acetamido-N-[2-[[1-(2-methoxyphenyl)piperidin-4-yl]amino]-2-oxoethyl]acetamide

• IUPAC Name: 2-acetamido-N-[2-[[1-(2-methoxyphenyl)piperidin-4-yl]amino]-2-oxoethyl]acetamide
• InChI: InChI=1S/C18H26N4O4/c1-13(23)19-11-17(24)20-12-18(25)21-14-7-9-22(10-8-14)15-5-3-4-6-16(15)26-2/h3-6,14H,7-12H2,1-2H3,(H,19,23)(H,20,24)(H,21,25)
• InChI Key: WBNWQVWPJBSUIQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCC(=O)NCC(=O)NC1CCN(CC1)C2=CC=CC=C2OC
• Molecular Formula: C18H26N4O4
• Molecular Weight: 362.4 g/mol

Description

2-acetamido-N-[2-[[1-(2-methoxyphenyl)piperidin-4-yl]amino]-2-oxoethyl]acetamide, also known as MPAA, is a chemical compound that has been studied for its potential applications in scientific research.

Scientific Research Applications

2-acetamido-N-[2-[[1-(2-methoxyphenyl)piperidin-4-yl]amino]-2-oxoethyl]acetamide has been studied for its potential applications in scientific research. One study found that 2-acetamido-N-[2-[[1-(2-methoxyphenyl)piperidin-4-yl]amino]-2-oxoethyl]acetamide can inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. Another study found that 2-acetamido-N-[2-[[1-(2-methoxyphenyl)piperidin-4-yl]amino]-2-oxoethyl]acetamide can inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to increased levels of acetylcholine in the brain, which may have implications for the treatment of Alzheimer's disease.

Mechanism of Action

The mechanism of action of 2-acetamido-N-[2-[[1-(2-methoxyphenyl)piperidin-4-yl]amino]-2-oxoethyl]acetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and receptors in the body. 2-acetamido-N-[2-[[1-(2-methoxyphenyl)piperidin-4-yl]amino]-2-oxoethyl]acetamide has been shown to inhibit the activity of acetylcholinesterase, as mentioned earlier. It has also been shown to inhibit the activity of the enzyme carbonic anhydrase, which is involved in the regulation of acid-base balance in the body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-acetamido-N-[2-[[1-(2-methoxyphenyl)piperidin-4-yl]amino]-2-oxoethyl]acetamide are still being studied. However, it has been shown to have anticancer and neuroprotective effects in vitro. 2-acetamido-N-[2-[[1-(2-methoxyphenyl)piperidin-4-yl]amino]-2-oxoethyl]acetamide has also been shown to inhibit the activity of carbonic anhydrase, which may have implications for the treatment of glaucoma and other conditions.

Advantages and Limitations for Lab Experiments

One advantage of using 2-acetamido-N-[2-[[1-(2-methoxyphenyl)piperidin-4-yl]amino]-2-oxoethyl]acetamide in lab experiments is its potential to inhibit the growth of cancer cells and protect neurons from damage. However, its mechanism of action is not fully understood, which may limit its potential applications in research. Additionally, more studies are needed to determine the safety and efficacy of 2-acetamido-N-[2-[[1-(2-methoxyphenyl)piperidin-4-yl]amino]-2-oxoethyl]acetamide in vivo.

Future Directions

There are several future directions for the study of 2-acetamido-N-[2-[[1-(2-methoxyphenyl)piperidin-4-yl]amino]-2-oxoethyl]acetamide. One direction is to further investigate its mechanism of action and potential applications in the treatment of cancer and neurodegenerative diseases. Another direction is to study the safety and efficacy of 2-acetamido-N-[2-[[1-(2-methoxyphenyl)piperidin-4-yl]amino]-2-oxoethyl]acetamide in animal models and clinical trials. Additionally, the development of new synthesis methods for 2-acetamido-N-[2-[[1-(2-methoxyphenyl)piperidin-4-yl]amino]-2-oxoethyl]acetamide may lead to more efficient and cost-effective production of the compound.

Synthesis Methods

The synthesis of 2-acetamido-N-[2-[[1-(2-methoxyphenyl)piperidin-4-yl]amino]-2-oxoethyl]acetamide involves the reaction of N-(2-aminoethyl)acetamide with 1-(2-methoxyphenyl)-4-piperidinone in the presence of acetic anhydride and pyridine. This reaction results in the formation of 2-acetamido-N-[2-[[1-(2-methoxyphenyl)piperidin-4-yl]amino]-2-oxoethyl]acetamide, which can be purified through recrystallization.